Cas no 112725-81-2 (1H-Imidazole,2-ethyl-1,5-dimethyl-)
112725-81-2 structure
Product Name:1H-Imidazole,2-ethyl-1,5-dimethyl-
CAS No:112725-81-2
MF:C7H12N2
MW:124.183581352234
CID:129885
PubChem ID:25232208
Update Time:2025-04-19
1H-Imidazole,2-ethyl-1,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,2-ethyl-1,5-dimethyl-
- 1H-Imidazole,2-ethyl-1,5-dimethyl-(9CI)
- 2-ethyl-1,5-dimethylimidazole
- SCHEMBL320009
- 112725-81-2
- 2-Ethyl-1,5-dimethyl-1H-imidazole
-
- Inchi: 1S/C7H12N2/c1-4-7-8-5-6(2)9(7)3/h5H,4H2,1-3H3
- InChI Key: KACBWSJPLBIMGN-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=CN=C1CC
Computed Properties
- Exact Mass: 124.10016
- Monoisotopic Mass: 124.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 17.82
1H-Imidazole,2-ethyl-1,5-dimethyl- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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